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Compound of Interest

Compound Name: 2-Iodo-1-(perfluorohexyl)octane

Cat. No.: B175511 Get Quote

Technical Guide: 2-Iodo-1-
(perfluorohexyl)octane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Iodo-1-(perfluorohexyl)octane, detailed experimental protocols for its

synthesis, and a summary of its known applications. This document is intended to serve as a

valuable resource for researchers and professionals engaged in drug development and

materials science.

Core Compound Data
2-Iodo-1-(perfluorohexyl)octane is a synthetic organofluorine compound notable for its

unique properties conferred by the presence of a perfluorohexyl group attached to an octane

chain. These properties include high thermal stability, low surface tension, and both

hydrophobic and oleophobic characteristics.
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Property Value Source(s)

Molecular Weight 558.16 g/mol [1][2]

Molecular Formula C₁₄H₁₆F₁₃I [1][2]

CAS Number 109574-84-7 [1][2]

IUPAC Name

1,1,1,2,2,3,3,4,4,5,5,6,6-

tridecafluoro-8-

iodotetradecane

[2]

Purity Typically ≥95% [1]

Appearance

Not explicitly stated, but

related compounds are clear,

colorless liquids.

Storage 2-8°C, Refrigerator [3]

Synthesis of 2-Iodo-1-(perfluorohexyl)octane
The synthesis of 2-Iodo-1-(perfluorohexyl)octane can be achieved through the radical

addition of perfluorohexyl iodide to 1-octene. This method is effective for creating the carbon-

carbon bond between the fluorinated and hydrocarbon chains.

Experimental Protocol: Radical Addition Synthesis
Objective: To synthesize 2-Iodo-1-(perfluorohexyl)octane via the radical-initiated addition of

perfluorohexyl iodide to 1-octene.

Materials:

Perfluorohexyl iodide (C₆F₁₃I)

1-Octene (C₈H₁₆)

Azobisisobutyronitrile (AIBN) or other suitable radical initiator

Anhydrous, degassed solvent (e.g., acetonitrile/methanol mixture)
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Inert gas (Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Schlenk line or other inert atmosphere setup

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: Assemble the three-necked flask with a reflux condenser and an inlet for

inert gas. Ensure all glassware is oven-dried and cooled under an inert atmosphere to

exclude moisture and oxygen.

Reagent Charging: To the flask, add 1-octene (1 equivalent) and perfluorohexyl iodide (1.2

equivalents). Dissolve the reactants in a minimal amount of degassed solvent. A 4:3 ratio of

acetonitrile to methanol has been described for similar reactions.

Initiator Addition: Add a catalytic amount of AIBN (e.g., 0.05 mol%) to the reaction mixture.

Reaction Conditions: Heat the mixture to approximately 80°C with vigorous stirring under a

continuous flow of inert gas. The reaction is typically maintained for a period ranging from 30

minutes to several hours.

Monitoring: The progress of the reaction can be monitored by gas chromatography (GC) or

thin-layer chromatography (TLC) to observe the consumption of the starting materials.

Workup: Upon completion, cool the reaction mixture to room temperature. The solvent can

be removed under reduced pressure using a rotary evaporator. The crude product can then

be purified.
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Purification: Purification is typically achieved by fractional distillation under reduced pressure

to isolate the 2-Iodo-1-(perfluorohexyl)octane from unreacted starting materials and

byproducts.

Safety Precautions:

Perfluorohexyl iodide and 1-octene should be handled in a well-ventilated fume hood.

AIBN is a potential explosion hazard and should be handled with care, avoiding high

temperatures and grinding.

Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,

and gloves.

Experimental Workflow
The following diagram illustrates the logical flow of the synthesis and purification process for 2-
Iodo-1-(perfluorohexyl)octane.
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Caption: Synthesis and purification workflow for 2-Iodo-1-(perfluorohexyl)octane.
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Potential Applications
Due to its unique physicochemical properties, 2-Iodo-1-(perfluorohexyl)octane and related

compounds are of interest in several fields:

Materials Science: The presence of the perfluorohexyl group can impart low surface energy

to materials, making it a candidate for the development of hydrophobic and oleophobic

coatings, advanced lubricants, and self-cleaning surfaces.

Drug Delivery and Biomedical Imaging: The inert and biocompatible nature of fluorinated

compounds suggests potential applications in drug delivery systems. The iodine atom also

presents the possibility for use as a contrast agent in imaging techniques.

Ophthalmology: A related compound, perfluorohexyloctane, is used in ophthalmic solutions

to stabilize the tear film and treat dry eye disease by forming a protective layer that reduces

evaporation. This suggests that 2-Iodo-1-(perfluorohexyl)octane could be investigated for

similar applications or as a precursor for other ophthalmic compounds.[4]

The biological activity of such compounds is often related to their interaction with biological

membranes, where their fluorinated structure can influence membrane fluidity and permeability.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b175511#molecular-weight-of-2-iodo-1-perfluorohexyl-
octane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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